Cas no 1806765-45-6 (Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806765-45-6
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845611
• Update Time: 2025-10-29

Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H9BrF5NO3/c1-2-20-10(19)7-6(21-11(15,16)17)3-5(4-12)18-8(7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： ZVBGJOFLCOCEGX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=O)OCC)C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806765-45-6): An Overview

Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806765-45-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, difluoromethyl group, and trifluoromethoxy group, which collectively contribute to its potential biological activities and applications.

The bromomethyl group in the compound is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and radical reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs and agrochemicals. The difluoromethyl and trifluoromethoxy groups, on the other hand, are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

Recent studies have highlighted the potential of Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group was found to play a critical role in enhancing the compound's binding affinity to viral targets, while the difluoromethyl and trifluoromethoxy groups improved its pharmacokinetic properties.

In addition to its antiviral properties, Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate has also shown promise in cancer research. A preclinical study conducted by a team of researchers at a leading pharmaceutical company found that the compound effectively inhibits the growth of several cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The synthesis of Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the sequential introduction of the bromomethyl, difluoromethyl, and trifluoromethoxy groups onto a pyridine scaffold. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve this.

From a safety perspective, Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, it is important to note that brominated compounds can pose environmental concerns if not disposed of properly. Therefore, it is essential to adhere to best practices for waste management and disposal.

In conclusion, Ethyl 6-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806765-45-6) represents an exciting molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.